ethyl 2-(2-((4-methyl-5-((2-oxobenzo[d]thiazol-3(2H)-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)acetamido)acetate
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Description
Ethyl 2-(2-((4-methyl-5-((2-oxobenzo[d]thiazol-3(2H)-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)acetamido)acetate is a useful research compound. Its molecular formula is C17H19N5O4S2 and its molecular weight is 421.49. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activities
Research has shown that triazole derivatives, which include compounds similar to Ethyl 2-(2-((4-methyl-5-((2-oxobenzo[d]thiazol-3(2H)-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)acetamido)acetate, exhibit significant antimicrobial activities. A study by Altıntop et al. (2011) synthesized new triazole derivatives and tested their effectiveness against various Candida species and pathogenic bacteria, finding potent antimicrobial properties in some derivatives.
Pharmacological Properties
Triazole derivatives have also been investigated for their pharmacological properties. For example, Maliszewska-Guz et al. (2005) synthesized new compounds from 4-methyl-4H-1,2,4-triazole-3-thiol and evaluated their effects on the central nervous system in mice, highlighting the potential for diverse pharmacological applications.
Synthesis and Structural Analysis
The synthesis and structural analysis of compounds related to this compound have been a significant area of research. For instance, Singh et al. (2010) and Parameshwarappa et al. (2009) synthesized and analyzed the structures of new compounds, focusing on their potential antibacterial activity.
Novel Compound Synthesis
The development of novel compounds similar to this compound is a key research area. Nassiri and Milani (2020) reported the synthesis of new compounds from benzothiazole, highlighting the methodological advancements in this field.
Properties
IUPAC Name |
ethyl 2-[[2-[[4-methyl-5-[(2-oxo-1,3-benzothiazol-3-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]acetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N5O4S2/c1-3-26-15(24)8-18-14(23)10-27-16-20-19-13(21(16)2)9-22-11-6-4-5-7-12(11)28-17(22)25/h4-7H,3,8-10H2,1-2H3,(H,18,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNTZIEYXRYBLNG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CNC(=O)CSC1=NN=C(N1C)CN2C3=CC=CC=C3SC2=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N5O4S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.